Cas no 57404-51-0 (1,2-Naphthalenedione, 4-(methylamino)-)

• Product name: 1,2-Naphthalenedione, 4-(methylamino)-
• CAS No: 57404-51-0
• MF: C₁₁H₉NO₂
• MW: 187.19466
• CID: 345470
• PubChem ID: 12957132

1,2-Naphthalenedione, 4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenedione, 4-(methylamino)-
• 4-(methylamino)naphthalene-1,2-dione
• DA-11004
• AKOS028113825
• 4-Methylamino-1,2-naphthoquinone
• DTXSID00205997
• starbld0001563
• UNII-48M66E9ER2
• 4-(4-methylamino)-1,2-naphthoquinone
• 48M66E9ER2
• Q27259154
• 57404-51-0

• Inchi： InChI=1S/C11H9NO2/c1-12-9-6-10(13)11(14)8-5-3-2-4-7(8)9/h2-6,12H,1H3
• InChI Key： BPGSNZXXCCSOAN-UHFFFAOYSA-N
• SMILES： CNC1=CC(=O)C(=O)C2=CC=CC=C21

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17